Cas no 38177-07-0 (1,3-Benzenedicarboxamide,5-nitro-)

1,3-Benzenedicarboxamide,5-nitro- structure
38177-07-0 structure
Product Name:1,3-Benzenedicarboxamide,5-nitro-
CAS No:38177-07-0
MF:C8H7N3O4
MW:209.158881425858
CID:315279
PubChem ID:98834
Update Time:2025-04-19

1,3-Benzenedicarboxamide,5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxamide,5-nitro-
    • 5-nitrobenzene-1,3-dicarboxamide
    • 5-Nitro-1,3-benzenedicarboxamide
    • 5-Nitro-1,3-benzoldicarbonsaeureamid
    • 5-Nitroisophthalamid
    • 5-nitroisophthaldiamide
    • 5-nitro-isophthalic acid diamide
    • 5-Nitro-isophthalsaeurediamid
    • 5-Nitro-isophthalsaeure-diamid
    • AC1L40GF
    • NSC169681
    • Oprea1_751105
    • STK377446
    • SureCN3087777
    • NSC 169681
    • NS00030350
    • AKOS000283188
    • SCHEMBL3087777
    • DTXSID5068075
    • NSC-169681
    • UNII-4AKN7V6NEU
    • EINECS 253-811-9
    • 38177-07-0
    • 4AKN7V6NEU
    • 5-Nitroisophthalamide
    • SDQJTJLJXCWVQR-UHFFFAOYSA-N
    • 1,3-Benzenedicarboxamide, 5-nitro-
    • Inchi: 1S/C8H7N3O4/c9-7(12)4-1-5(8(10)13)3-6(2-4)11(14)15/h1-3H,(H2,9,12)(H2,10,13)
    • InChI Key: SDQJTJLJXCWVQR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C=C(C(N)=O)C=1)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 209.04371
  • Monoisotopic Mass: 209.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.1
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • Density: 1.508
  • Boiling Point: 370.1°Cat760mmHg
  • Flash Point: 177.6°C
  • Refractive Index: 1.651
  • PSA: 129.32
  • LogP: 2.08420

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